Cas no 60509-34-4 (butyl(3-fluorophenyl)methylamine)
60509-34-4 structure
Product Name:butyl(3-fluorophenyl)methylamine
CAS No:60509-34-4
MF:C11H16FN
MW:181.249846458435
MDL:MFCD09998937
CID:858829
PubChem ID:457581
Update Time:2025-04-19
butyl(3-fluorophenyl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-FLUOROPHENYLMETHYL)BUTYLAMINE
- Benzenemethanamine, N-butyl-3-fluoro-
- N-(3-Fluorobenzyl)-1-butanamine
- butyl(3-fluorophenyl)methylamine
- AKOS000235065
- N-n-Butyl-3-fluorobenzylamine
- DTXSID20209250
- MFCD09998937
- CHEMBL1178173
- N-[(3-fluorophenyl)methyl]butan-1-amine
- BUTYL[(3-FLUOROPHENYL)METHYL]AMINE
- C78338
- N-(3-Fluorobenzyl)butan-1-amine
- 60509-34-4
- DB-298357
- EN300-32760
-
- MDL: MFCD09998937
- Inchi: 1S/C11H16FN/c1-2-3-7-13-9-10-5-4-6-11(12)8-10/h4-6,8,13H,2-3,7,9H2,1H3
- InChI Key: CDZXTUXULNFHSG-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CNCCCC
Computed Properties
- Exact Mass: 181.12678
- Monoisotopic Mass: 181.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
butyl(3-fluorophenyl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-32760-0.05g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 0.05g |
$119.0 | 2025-03-18 | |
| Enamine | EN300-32760-0.1g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 0.1g |
$125.0 | 2025-03-18 | |
| Enamine | EN300-32760-0.25g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 0.25g |
$131.0 | 2025-03-18 | |
| Enamine | EN300-32760-0.5g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 0.5g |
$136.0 | 2025-03-18 | |
| Enamine | EN300-32760-1.0g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 1.0g |
$142.0 | 2025-03-18 | |
| Enamine | EN300-32760-2.5g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 2.5g |
$277.0 | 2025-03-18 | |
| Enamine | EN300-32760-5.0g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 5.0g |
$410.0 | 2025-03-18 | |
| Enamine | EN300-32760-10.0g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 95.0% | 10.0g |
$608.0 | 2025-03-18 | |
| Enamine | EN300-32760-1g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 1g |
$142.0 | 2023-09-04 | ||
| Enamine | EN300-32760-5g |
butyl[(3-fluorophenyl)methyl]amine |
60509-34-4 | 5g |
$410.0 | 2023-09-04 |
butyl(3-fluorophenyl)methylamine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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